Cas no 2172549-94-7 (2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid)

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a cyclopropyl group, which enhances conformational rigidity, and an N-methylated amide bond that improves metabolic stability in peptide sequences. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group enables selective deprotection under mild basic conditions, making it compatible with standard solid-phase peptide synthesis protocols. The carboxylic acid functionality allows for efficient coupling to resin or other amino acid residues. This compound is particularly valuable in medicinal chemistry for constructing constrained peptide scaffolds with enhanced bioavailability. Its unique combination of steric hindrance and chemical reactivity makes it a versatile building block for synthesizing peptidomimetics and bioactive peptides with improved pharmacological properties.
2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid structure
2172549-94-7 structure
Product Name:2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
CAS No:2172549-94-7
MF:C24H26N2O6
MW:438.473046779633
CID:5760750
PubChem ID:165558614
Update Time:2025-06-19

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpropanamido]oxy}acetic acid
    • 2172549-94-7
    • EN300-1474395
    • 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid
    • Inchi: 1S/C24H26N2O6/c1-24(15-11-12-15,22(29)26(2)32-14-21(27)28)25-23(30)31-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,30)(H,27,28)
    • InChI Key: RKTBBFCGZRSAFH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)OCC(=O)O

Computed Properties

  • Exact Mass: 438.17908655g/mol
  • Monoisotopic Mass: 438.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 703
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų

2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid Pricemore >>

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Additional information on 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid

Research Brief on 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS: 2172549-94-7)

In recent years, the compound 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS: 2172549-94-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key building block in the development of peptide-based inhibitors targeting protein-protein interactions. The study demonstrated that the incorporation of this compound into peptide backbones improved binding affinity and selectivity, particularly in the context of oncology targets. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) protocols has been validated, making it a valuable tool for researchers in the field.

Another area of interest is the application of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid in prodrug design. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use as a linker for the controlled release of active pharmaceutical ingredients (APIs). The researchers reported that the compound's hydrolytic stability under physiological conditions could be finely tuned by modifying the cyclopropyl substituent, offering a promising approach for site-specific drug delivery.

In addition to its synthetic utility, the compound has also been investigated for its biological activity. Preliminary in vitro assays have shown that derivatives of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings, though still in the early stages, suggest potential therapeutic applications in autoimmune diseases and chronic inflammation.

The safety and pharmacokinetic profile of this compound have also been a subject of recent research. A 2023 toxicology study conducted by a leading pharmaceutical company indicated that the compound exhibits low cytotoxicity in human cell lines, with favorable metabolic stability in liver microsomes. These properties, combined with its synthetic versatility, position it as a promising candidate for further preclinical development.

Looking ahead, researchers are exploring the potential of 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid in emerging areas such as PROTAC (Proteolysis Targeting Chimeras) technology and antibody-drug conjugates (ADCs). Its ability to serve as a bifunctional linker makes it particularly attractive for these applications. Ongoing studies aim to optimize its physicochemical properties and evaluate its performance in vivo, which could pave the way for its adoption in next-generation therapeutics.

In conclusion, 2-{2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpropanamidooxy}acetic acid (CAS: 2172549-94-7) represents a multifaceted tool in modern drug discovery and development. Its applications span from peptide synthesis to prodrug design, with promising biological activity and safety profiles. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing chemical biology and pharmaceutical sciences.

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